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Compound of Interest

Compound Name: Disperse orange 3

Cat. No.: B124953 Get Quote

This guide provides a detailed comparison of the performance characteristics of two widely

used azo dyes, Disperse Orange 3 and Disperse Orange 1. The information is intended for

researchers, scientists, and professionals in drug development and related fields who utilize

these dyes in various applications, including textile dyeing and as laboratory reagents. This

document summarizes their physicochemical properties, fastness performance, and the

experimental protocols for their evaluation.

Physicochemical and Performance Properties
Disperse Orange 3 and Disperse Orange 1 are both monoazo dyes used for coloring

hydrophobic fibers like polyester and acetate. While they produce similar orange hues, their

chemical structures and performance attributes exhibit notable differences.
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Property
Disperse Orange 3 (C.I.
11005)

Disperse Orange 1 (C.I.
11080)

Molecular Formula C₁₂H₁₀N₄O₂[1] C₁₈H₁₄N₄O₂[2][3]

Molecular Weight 242.23 g/mol [1] 318.33 g/mol [3]

CAS Number 730-40-5[1] 2581-69-3[2][3]

Appearance
Orange, yellow-light red

powder[1][4]

Brownish powder, red-light

orange flakes[3][5]

Melting Point 210-220 °C[1][4] 151-160 °C[3][5]

Solubility

Soluble in ethanol, acetone,

and toluene.[1][4] Slightly

soluble in Chloroform, DMSO,

and Methanol.[4]

Insoluble in water, but soluble

in many organic solvents.[5][6]

Primary Applications

Dyeing of polyester, acetate,

nylon 66, and acrylic fibers;

plastic shading.[1][4]

Dyeing of polyester and

acetate fibers.[5][6] Also used

in flash photolysis

experiments.[2]

Comparative Fastness Properties
The fastness of a dye refers to its resistance to fading or running under various conditions. The

following table summarizes the fastness ratings of Disperse Orange 3 and Disperse Orange 1

based on ISO standards, where a higher number indicates better fastness.
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Fastness Property Disperse Orange 3 (Rating) Disperse Orange 1 (Rating)

Light Fastness 5-6[1] 5[3]

Washing Fastness (Fading) 4-5[1] 4-5[3]

Washing Fastness (Staining) 3-4[1] 4-5[3]

Perspiration Fastness (Fading) 4-5[1] 5[3]

Perspiration Fastness

(Staining)
5[1] 5[3]

Ironing Fastness (Fading) 4[1] 4-5[3]

Ironing Fastness (Staining) 2[1] 3[3]

Allergenic Potential
Both dyes have been studied for their potential to cause contact dermatitis. Commercial

preparations of these dyes may contain impurities that are allergenic.[7][8][9] Disperse Orange
3, in particular, is a known skin sensitizer and is often used as an indicator for p-

phenylenediamine (PPD) allergy, with a high frequency of simultaneous positive patch test

reactions.[4][10][11][12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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